Cas no 2580181-50-4 (N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide)

• Product Name: N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide
• CAS No: 2580181-50-4
• MF: C₁₁H₂₃N₃O₂
• MW: 229.319222688675
• MDL: MFCD33020184
• CID: 5658100
• PubChem ID: 155859109
• Update Time: 2025-07-10

N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2580181-50-4
• EN300-27703436
• N-methyl-2-(methylamino)-N-[2-(methylcarbamoyl)ethyl]pentanamide
• N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide

• MDL： MFCD33020184
• Inchi： 1S/C11H23N3O2/c1-5-6-9(12-2)11(16)14(4)8-7-10(15)13-3/h9,12H,5-8H2,1-4H3,(H,13,15)
• InChI Key： JEAQMRRKEUNJSI-UHFFFAOYSA-N
• SMILES： O=C(C(CCC)NC)N(C)CCC(NC)=O

Computed Properties

• Exact Mass: 229.17902698g/mol
• Monoisotopic Mass: 229.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.4Ų

Additional information on N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide

Professional Introduction to N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide (CAS No. 2580181-50-4)

N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide, a compound with the CAS number 2580181-50-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups within its framework, including N-methyl and methylcarbamoyl substituents, makes it a promising candidate for further investigation.

The synthesis and characterization of this compound have been the focus of numerous studies, aiming to uncover its pharmacological properties and mechanisms of action. Recent research has highlighted the importance of such derivatives in the development of novel therapeutic agents. The presence of multiple nitrogen-containing functional groups suggests that N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide may exhibit significant interactions with biological targets, making it a valuable scaffold for drug design.

In the realm of medicinal chemistry, the exploration of structural diversity is crucial for identifying compounds with enhanced efficacy and reduced toxicity. The unique combination of methylamino and methylcarbamoyl groups in this molecule provides a rich chemical space for modulating its biological activity. Studies have shown that derivatives with similar structural motifs often exhibit potent effects on various biological pathways, including enzyme inhibition and receptor binding.

The pharmacokinetic properties of N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability for therapeutic use. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles, which could enhance its clinical applicability.

One of the most exciting aspects of this research is the potential application of N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide in addressing unmet medical needs. For instance, its structural features may make it effective against diseases that are currently difficult to treat. The ability to fine-tune its chemical properties allows researchers to optimize its activity against specific targets, thereby improving patient outcomes.

The development of new drugs is a multi-step process that involves extensive testing and validation. Computational modeling and experimental techniques are employed to predict and confirm the biological activity of compounds like N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide. These approaches help in identifying promising candidates early in the discovery process, saving time and resources.

In conclusion, N-methyl-2-(methylamino)-N-2-(methylcarbamoyl)ethylpentanamide (CAS No. 2580181-50-4) represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure and diverse functional groups make it a versatile scaffold for drug development. Further research is warranted to fully elucidate its pharmacological properties and explore its potential in treating various diseases.